Cas no 1433859-24-5 (2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-)

• Product Name: 2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-
• CAS No: 1433859-24-5
• MF: C₃H₄F₂N₄
• MW: 134.087466239929
• CID: 5896198
• PubChem ID: 86684082
• Update Time: 2024-01-13

2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 2-(difluoromethyl)-
• SCHEMBL14929650
• AT11962
• EN300-783905
• 1433859-24-5
• 2-(Difluoromethyl)-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C3H4F2N4/c4-3(5)9-7-1-2(6)8-9/h1,3H,(H2,6,8)
• InChI Key： ODCKUOAISPGOBJ-UHFFFAOYSA-N
• SMILES： N1=CC(N)=NN1C(F)F

Computed Properties

• Exact Mass: 134.04040247g/mol
• Monoisotopic Mass: 134.04040247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 249.9±50.0 °C(Predicted)
• pka: 0.97±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams